molecular formula C7H11BrCl2N2O B6179873 (2S)-2-amino-2-(5-bromopyridin-3-yl)ethan-1-ol dihydrochloride CAS No. 2613300-19-7

(2S)-2-amino-2-(5-bromopyridin-3-yl)ethan-1-ol dihydrochloride

Cat. No.: B6179873
CAS No.: 2613300-19-7
M. Wt: 290
InChI Key:
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Description

“(2S)-2-amino-2-(5-bromopyridin-3-yl)ethan-1-ol dihydrochloride” is an organic compound that belongs to the pyridine family. It has a CAS Number of 1289078-12-1 and a molecular weight of 217.07 . The compound is typically stored at room temperature and comes in a powder form .


Molecular Structure Analysis

The IUPAC name for this compound is 2-((5-bromopyridin-3-yl)amino)ethan-1-ol . Its InChI code is 1S/C7H9BrN2O/c8-6-3-7(5-9-4-6)10-1-2-11/h3-5,10-11H,1-2H2 . This information can be used to derive the molecular structure of the compound.


Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature . It has a molecular weight of 217.07 .

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

Future Directions

While specific future directions for “(2S)-2-amino-2-(5-bromopyridin-3-yl)ethan-1-ol dihydrochloride” are not mentioned in the sources, pyridine derivatives are often synthesized for their potential biological activities . Therefore, future research may focus on exploring these activities further.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-2-(5-bromopyridin-3-yl)ethan-1-ol dihydrochloride involves the conversion of 5-bromopyridin-3-amine to the desired product through a series of chemical reactions.", "Starting Materials": [ "5-bromopyridin-3-amine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Reduction of 5-bromopyridin-3-nitro to 5-bromopyridin-3-amine using sodium borohydride in ethanol", "Step 2: Protection of the amine group by reacting with tert-butyldimethylsilyl chloride in the presence of imidazole", "Step 3: Conversion of the protected amine to the corresponding carbamate by reacting with ethyl chloroformate in the presence of triethylamine", "Step 4: Deprotection of the carbamate by reacting with hydrochloric acid in ethanol", "Step 5: Resolution of the racemic mixture by reacting with (S)-2-chloropropionic acid in the presence of sodium hydroxide", "Step 6: Formation of the dihydrochloride salt by reacting with hydrochloric acid in water" ] }

CAS No.

2613300-19-7

Molecular Formula

C7H11BrCl2N2O

Molecular Weight

290

Purity

95

Origin of Product

United States

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